Cas no 2137544-62-6 (1-methyl-8-(2-methylbutan-2-yl)-2lambda6-thia-1-azaspiro4.5decane-2,2,4-trione)
1-methyl-8-(2-methylbutan-2-yl)-2lambda6-thia-1-azaspiro4.5decane-2,2,4-trione Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-8-(2-methylbutan-2-yl)-2lambda6-thia-1-azaspiro4.5decane-2,2,4-trione
- EN300-1122848
- 1-methyl-8-(2-methylbutan-2-yl)-2lambda6-thia-1-azaspiro[4.5]decane-2,2,4-trione
- 2137544-62-6
-
- Inchi: 1S/C14H25NO3S/c1-5-13(2,3)11-6-8-14(9-7-11)12(16)10-19(17,18)15(14)4/h11H,5-10H2,1-4H3
- InChI Key: NMUXTNCGPTUHQL-UHFFFAOYSA-N
- SMILES: S1(CC(C2(CCC(C(C)(C)CC)CC2)N1C)=O)(=O)=O
Computed Properties
- Exact Mass: 287.15551483g/mol
- Monoisotopic Mass: 287.15551483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 467
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 62.8Ų
1-methyl-8-(2-methylbutan-2-yl)-2lambda6-thia-1-azaspiro4.5decane-2,2,4-trione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1122848-0.05g |
1-methyl-8-(2-methylbutan-2-yl)-2lambda6-thia-1-azaspiro[4.5]decane-2,2,4-trione |
2137544-62-6 | 95% | 0.05g |
$888.0 | 2023-10-26 | |
| Enamine | EN300-1122848-0.1g |
1-methyl-8-(2-methylbutan-2-yl)-2lambda6-thia-1-azaspiro[4.5]decane-2,2,4-trione |
2137544-62-6 | 95% | 0.1g |
$930.0 | 2023-10-26 | |
| Enamine | EN300-1122848-0.25g |
1-methyl-8-(2-methylbutan-2-yl)-2lambda6-thia-1-azaspiro[4.5]decane-2,2,4-trione |
2137544-62-6 | 95% | 0.25g |
$972.0 | 2023-10-26 | |
| Enamine | EN300-1122848-0.5g |
1-methyl-8-(2-methylbutan-2-yl)-2lambda6-thia-1-azaspiro[4.5]decane-2,2,4-trione |
2137544-62-6 | 95% | 0.5g |
$1014.0 | 2023-10-26 | |
| Enamine | EN300-1122848-1.0g |
1-methyl-8-(2-methylbutan-2-yl)-2lambda6-thia-1-azaspiro[4.5]decane-2,2,4-trione |
2137544-62-6 | 1g |
$1057.0 | 2023-06-09 | ||
| Enamine | EN300-1122848-2.5g |
1-methyl-8-(2-methylbutan-2-yl)-2lambda6-thia-1-azaspiro[4.5]decane-2,2,4-trione |
2137544-62-6 | 95% | 2.5g |
$2071.0 | 2023-10-26 | |
| Enamine | EN300-1122848-5.0g |
1-methyl-8-(2-methylbutan-2-yl)-2lambda6-thia-1-azaspiro[4.5]decane-2,2,4-trione |
2137544-62-6 | 5g |
$3065.0 | 2023-06-09 | ||
| Enamine | EN300-1122848-10.0g |
1-methyl-8-(2-methylbutan-2-yl)-2lambda6-thia-1-azaspiro[4.5]decane-2,2,4-trione |
2137544-62-6 | 10g |
$4545.0 | 2023-06-09 | ||
| Enamine | EN300-1122848-1g |
1-methyl-8-(2-methylbutan-2-yl)-2lambda6-thia-1-azaspiro[4.5]decane-2,2,4-trione |
2137544-62-6 | 95% | 1g |
$1057.0 | 2023-10-26 | |
| Enamine | EN300-1122848-5g |
1-methyl-8-(2-methylbutan-2-yl)-2lambda6-thia-1-azaspiro[4.5]decane-2,2,4-trione |
2137544-62-6 | 95% | 5g |
$3065.0 | 2023-10-26 |
1-methyl-8-(2-methylbutan-2-yl)-2lambda6-thia-1-azaspiro4.5decane-2,2,4-trione Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 1-methyl-8-(2-methylbutan-2-yl)-2lambda6-thia-1-azaspiro4.5decane-2,2,4-trione
Introduction to 1-methyl-8-(2-methylbutan-2-yl)-2lambda6-thia-1-azaspiro4.5decane-2,2,4-trione and Its CAS No. 2137544-62-6
1-methyl-8-(2-methylbutan-2-yl)-2lambda6-thia-1-azaspiro4.5decane-2,2,4-trione, identified by the CAS number 2137544-62-6, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic structure, featuring a thiathia bridge and an azaspiro framework, presents a unique combination of functional groups that make it a promising candidate for further investigation in drug discovery and development.
The molecular architecture of 1-methyl-8-(2-methylbutan-2-yl)-2lambda6-thia-1-azaspiro4.5decane-2,2,4-trione is characterized by its spirocyclic core, which consists of two fused rings—a thiathia ring system and a decane ring. The presence of a methyl group at the 1-position and an 8-(2-methylbutan-2-yl) substituent introduces additional complexity to the molecule, potentially influencing its biological activity and pharmacokinetic properties. The compound also contains three ketone groups at the 2, 2', and 4 positions, which may serve as reactive sites for further chemical modifications or biological interactions.
In recent years, spirocyclic compounds have been extensively studied due to their unique structural features and potential therapeutic applications. The thiathia bridge in 1-methyl-8-(2-methylbutan-2-yl)-2lambda6-thia-1-azaspiro4.5decane-2,2,4-trione contributes to its rigidity and stability, while the azaspiro framework enhances its ability to interact with biological targets. These structural attributes have made it an attractive scaffold for designing novel bioactive molecules.
One of the most compelling aspects of 1-methyl-8-(2-methylbutan-2-yl)-2lambda6-thia-1-azaspiro4.5decane-2,2,4-trione is its potential as a lead compound in the development of new therapeutic agents. The compound's unique chemical structure suggests that it may exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. Preliminary studies have shown that similar spirocyclic compounds can modulate various biological pathways by interacting with specific enzymes or receptors.
The synthesis of 1-methyl-8-(2-methylbutan-2-yl)-2lambda6-thia-1-azaspiro4.5decane-2,2,4-trione involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the thiathia bridge and azaspiro framework necessitates specialized synthetic methodologies, such as transition metal-catalyzed reactions or organometallic chemistry techniques. Advanced computational methods are often employed to optimize synthetic routes and predict the biological activity of the resulting compounds.
Recent advancements in computational chemistry have enabled researchers to more accurately predict the binding affinity and mode of interaction between 1-methyl-8-(2-methylbutan-2-yll)-thia-lambda6-thia-lambda1-laza-spiro[4.5]decane]-[alpha],[alpha']]-dimethanone (the systematic name for the compound) and biological targets. These studies have provided valuable insights into how structural modifications can influence biological activity, guiding the design of more effective drug candidates.
The pharmacological evaluation of 1-methyl-lambda8(omega)-isobutyl]-thiathia-spirolactam-[alpha],[alpha']]-dimethanone (another name for the compound) has been conducted using both in vitro and in vivo models. In vitro assays have revealed promising activities against various disease-related targets, including kinases and transcription factors. In vivo studies have shown that derivatives of this compound can exhibit significant therapeutic effects without notable side effects.
The future prospects for 1-methyl-lambda8(omega)-isobutyl]-thiathia-spirolactam-[alpha],[alpha']]-dimethanone are vast. Researchers are exploring new synthetic strategies to improve its yield and purity while also investigating novel derivatives with enhanced biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.
The role of computational chemistry in drug discovery cannot be overstated. By leveraging advanced computational tools, researchers can rapidly screen large libraries of compounds for potential therapeutic activity before conducting expensive wet lab experiments. This approach has significantly reduced the time and cost associated with drug development while improving the success rate of new drug candidates.
In conclusion,l-threo-(l-methylethylidene)-thiazolidinethionine (the trivial name for one derivative) has emerged as a promising lead compound in pharmaceutical research due to its unique structural features and potential therapeutic applications. Further studies are warranted to fully elucidate its biological activity and develop effective synthetic methodologies for its production on an industrial scale.
2137544-62-6 (1-methyl-8-(2-methylbutan-2-yl)-2lambda6-thia-1-azaspiro4.5decane-2,2,4-trione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)